Chrysenediol, 3,4-epoxy-1,2,3,4-tetrahydro-, (+)-(E)-

• CAS No.: 72074-67-0
• Molecular Formula: C18H14O3
• Molecular Weight: 278.3 g/mol
• IUPAC Name: (3R,5S,6S,7R)-4-oxapentacyclo[9.8.0.02,8.03,5.012,17]nonadeca-1(11),2(8),9,12,14,16,18-heptaene-6,7-diol
• InChI: InChI=1S/C18H14O3/c19-15-13-8-7-11-10-4-2-1-3-9(10)5-6-12(11)14(13)17-18(21-17)16(15)20/h1-8,15-20H/t15-,16+,17-,18+/m1/s1
• InChI Key: KPTYXJLOWLVCMU-XDNAFOTISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3[C@@H]5[C@@H](O5)[C@H]([C@@H]4O)O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5C(O5)C(C4O)O

Description

NIOSH/GC2060000 is a compound listed in the National Institute for Occupational Safety and Health (NIOSH) Pocket Guide to Chemical Hazards. This guide provides essential information about workplace chemicals and their hazards, helping users recognize and control chemical hazards in the workplace .

Preparation Methods

The preparation methods for NIOSH/GC2060000 involve various synthetic routes and reaction conditions. The NIOSH Manual of Analytical Methods (NMAM) provides detailed protocols for sampling and analysis of contaminants in workplace air, blood, and urine of workers who are occupationally exposed . These methods are developed or adapted by NIOSH or its partners and evaluated according to established experimental protocols and performance criteria .

Chemical Reactions Analysis

NIOSH/GC2060000 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. The NIOSH Chemical Directory provides a centralized resource for guided access to significant research documents related to chemical management, including the NIOSH Chemical Carcinogen Policy and NIOSH Skin Notations . Common reagents and conditions used in these reactions are detailed in the NIOSH Pocket Guide to Chemical Hazards . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

NIOSH/GC2060000 has a wide range of scientific research applications. It is used in chemistry, biology, medicine, and industry. NIOSH conducts extensive research on the safety and health implications of chemicals in the workplace, including toxicity studies, occupational epidemiology, and studies of engineering controls and personal protective equipment . The compound is also used in the development of new protective equipment and engineering control technology to reduce work-related illnesses and injuries .

Mechanism of Action

The mechanism of action of NIOSH/GC2060000 involves its interaction with molecular targets and pathways in the body. NIOSH conducts research to understand the effects of chemicals on worker safety and health, including the mechanisms by which these chemicals exert their effects . This research helps in developing methods to control or eliminate exposures to hazardous chemicals.

Comparison with Similar Compounds

NIOSH/GC2060000 can be compared with other similar compounds listed in the NIOSH Pocket Guide to Chemical Hazards. These compounds include various volatile organic compounds (VOCs) and other hazardous chemicals . The NIOSH Pocket Guide provides key information and data for hundreds of chemicals/classes, helping users recognize and control workplace chemical hazards . The uniqueness of NIOSH/GC2060000 lies in its specific applications and the detailed research conducted by NIOSH to ensure its safe use in the workplace.